Zafirlukast-d7
Zafirlukast-d7
Brand Name:
Vulcanchem
CAS No.:
1217174-18-9
VCID:
VC0028723
InChI:
InChI=1S/C31H33N3O6S/c1-20-8-4-7-11-29(20)41(37,38)33-30(35)22-13-12-21(28(17-22)39-3)16-23-19-34(2)27-15-14-24(18-26(23)27)32-31(36)40-25-9-5-6-10-25/h4,7-8,11-15,17-19,25H,5-6,9-10,16H2,1-3H3,(H,32,36)(H,33,35)/i1D3,4D,7D,8D,11D
SMILES:
CC1=CC=CC=C1S(=O)(=O)NC(=O)C2=CC(=C(C=C2)CC3=CN(C4=C3C=C(C=C4)NC(=O)OC5CCCC5)C)OC
Molecular Formula:
C₃₁H₂₆D₇N₃O₆S
Molecular Weight:
582.72
Zafirlukast-d7
CAS No.: 1217174-18-9
Reference Standards
VCID: VC0028723
Molecular Formula: C₃₁H₂₆D₇N₃O₆S
Molecular Weight: 582.72
| CAS No. | 1217174-18-9 |
|---|---|
| Product Name | Zafirlukast-d7 |
| Molecular Formula | C₃₁H₂₆D₇N₃O₆S |
| Molecular Weight | 582.72 |
| IUPAC Name | cyclopentyl N-[3-[[2-methoxy-4-[[2,3,4,5-tetradeuterio-6-(trideuteriomethyl)phenyl]sulfonylcarbamoyl]phenyl]methyl]-1-methylindol-5-yl]carbamate |
| Standard InChI | InChI=1S/C31H33N3O6S/c1-20-8-4-7-11-29(20)41(37,38)33-30(35)22-13-12-21(28(17-22)39-3)16-23-19-34(2)27-15-14-24(18-26(23)27)32-31(36)40-25-9-5-6-10-25/h4,7-8,11-15,17-19,25H,5-6,9-10,16H2,1-3H3,(H,32,36)(H,33,35)/i1D3,4D,7D,8D,11D |
| SMILES | CC1=CC=CC=C1S(=O)(=O)NC(=O)C2=CC(=C(C=C2)CC3=CN(C4=C3C=C(C=C4)NC(=O)OC5CCCC5)C)OC |
| Synonyms | [3-[[2-Methoxy-4-[[[(2-methylphenyl-d7)sulfonyl]amino]carbonyl]phenyl]methyl]-1-methyl-1H-indol-5-yl]carbamic Acid Cyclopentyl Ester; ICI-2204219; Accolate; Vanticon; |
| PubChem Compound | 46783264 |
| Last Modified | Nov 11 2021 |
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